Cas no 1415838-35-5 (1-(2,6-Dimethyl-3-nitrophenyl)ethanone)

• Product Name: 1-(2,6-Dimethyl-3-nitrophenyl)ethanone
• CAS No: 1415838-35-5
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5000787
• Update Time: 2025-10-28

1-(2,6-Dimethyl-3-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-DIMETHYL-3-NITROPHENYL)ETHANONE
• 2',6'-Dimethyl-3'-nitroacetophenone
• 1-(2,6-Dimethyl-3-nitrophenyl)ethanone

• Inchi： 1S/C10H11NO3/c1-6-4-5-9(11(13)14)7(2)10(6)8(3)12/h4-5H,1-3H3
• InChI Key： XPYBKKPWGOPZOM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,6-Dimethyl-3-nitrophenyl)ethanone

1-(2,6-Dimethyl-3-Nitrophenyl)Ethanone: A Comprehensive Overview

1-(2,6-Dimethyl-3-nitrophenyl)ethanone, also known by its CAS number 1415838-35-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the research of this compound.

The molecular structure of 1-(2,6-dimethyl-3-nitrophenyl)ethanone consists of a phenyl ring substituted with two methyl groups at the 2 and 6 positions and a nitro group at the 3 position. The ethanone group is attached to the phenyl ring at the 1 position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

One of the key areas of research on 1-(2,6-dimethyl-3-nitrophenyl)ethanone involves its use as an intermediate in medicinal chemistry. Scientists have explored its ability to undergo nucleophilic aromatic substitution reactions, which are critical for introducing bioactive functional groups into drug candidates. For instance, a study published in 2023 demonstrated that this compound can serve as a versatile platform for synthesizing nitrophenyl-containing drugs with enhanced solubility and bioavailability.

In addition to its role in drug development, 1-(2,6-dimethyl-3-nitrophenyl)ethanone has shown promise in materials science. Researchers have investigated its potential as a building block for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. A recent breakthrough reported in 2024 revealed that derivatives of this compound exhibit excellent electron transport properties, making them suitable for applications in organic electronics.

The synthesis of 1-(2,6-dimethyl-3-nitrophenyl)ethanone typically involves a Friedel-Crafts acylation reaction followed by nitration and methylation steps. However, traditional methods often suffer from low yields and harsh reaction conditions. To address these challenges, chemists have developed more efficient synthetic routes using catalytic systems such as transition metal catalysts and microwave-assisted synthesis. These advancements have significantly improved the scalability and sustainability of producing this compound on an industrial scale.

In terms of biological activity, 1-(2,6-dimethyl-3-nitrophenyl)ethanone has been shown to exhibit selective cytotoxicity against cancer cells while sparing normal cells. A 2024 study published in the Journal of Medicinal Chemistry demonstrated that this compound induces apoptosis in breast cancer cells by targeting specific signaling pathways. Furthermore, preclinical trials have indicated that it possesses anti-inflammatory properties by inhibiting cyclooxygenase enzymes.

The environmental impact of synthesizing and using 1-(2,6-dimethyl-3-nitrophenyl)ethanone has also been a topic of recent research. Scientists are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its production. For example, solvent-free reactions and biocatalytic methods have been proposed as sustainable alternatives to conventional synthesis techniques.

In conclusion, 1-(2,6-dimethyl-3-nitrophenyl)ethanone, with its CAS number 1415838-35-5, is a multifaceted compound with diverse applications across various scientific domains. Its structural versatility makes it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.